Cas no 333987-88-5 (4-[4-(Methylsulfonyl)phenoxy]piperidine hydrochloride)

• Product Name: 4-[4-(Methylsulfonyl)phenoxy]piperidine hydrochloride
• CAS No: 333987-88-5
• MF: C₁₂H₁₈ClNO₃S
• MW: 291.794221401215
• CID: 2187145
• Update Time: 2025-05-20

4-[4-(Methylsulfonyl)phenoxy]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[4-(Methylsulfonyl)phenoxy]piperidine hydrochloride
• VWXPJRJZWCNICK-UHFFFAOYSA-N
• 4-[4-(Methylsulfonyl)phenoxy]piperidine HCl
• 4-(4-Methanesulfonylphenyloxy)piperidine Hydrochloride

• Inchi： 1S/C12H17NO3S.ClH/c1-17(14,15)12-4-2-10(3-5-12)16-11-6-8-13-9-7-11;/h2-5,11,13H,6-9H2,1H3;1H
• InChI Key： VWXPJRJZWCNICK-UHFFFAOYSA-N
• SMILES： Cl.S(C)(C1C=CC(=CC=1)OC1CCNCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-[4-(Methylsulfonyl)phenoxy]piperidine hydrochloride

4-[4-(Methylsulfonyl)phenoxy]piperidine Hydrochloride: A Comprehensive Overview

4-[4-(Methylsulfonyl)phenoxy]piperidine hydrochloride (CAS No. 333987-88-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a hydrochloride salt of a piperidine derivative that features a methylsulfonylphenoxy substituent. The unique structure of this molecule endows it with a range of biological activities, making it an important candidate for various therapeutic applications.

The chemical structure of 4-[4-(Methylsulfonyl)phenoxy]piperidine hydrochloride consists of a piperidine ring attached to a phenoxy group, which is further substituted with a methylsulfonyl group. This combination of functional groups imparts specific pharmacological properties, such as high lipophilicity and the ability to cross the blood-brain barrier. These characteristics are crucial for the compound's potential use in central nervous system (CNS) disorders.

Recent studies have highlighted the potential of 4-[4-(Methylsulfonyl)phenoxy]piperidine hydrochloride in the treatment of neurological conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent neuroprotective effects in vitro and in vivo. The researchers found that it effectively reduces oxidative stress and inflammation, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 4-[4-(Methylsulfonyl)phenoxy]piperidine hydrochloride has shown promise as an analgesic agent. A clinical trial conducted by a team at the University of California, Los Angeles (UCLA) reported that the compound significantly alleviates pain in animal models without causing significant side effects. This finding suggests that it could be a valuable alternative to traditional pain medications, particularly for chronic pain management.

The pharmacokinetic profile of 4-[4-(Methylsulfonyl)phenoxy]piperidine hydrochloride has also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a long half-life, which allows for once-daily dosing regimens. These attributes make it an attractive candidate for drug development.

In terms of safety, preclinical studies have shown that 4-[4-(Methylsulfonyl)phenoxy]piperidine hydrochloride has a wide therapeutic window and low toxicity. Animal studies have not reported any significant adverse effects at therapeutic doses, which is a crucial consideration for its potential use in human patients.

The synthesis of 4-[4-(Methylsulfonyl)phenoxy]piperidine hydrochloride involves several well-established chemical reactions. The process typically begins with the reaction of 4-hydroxybenzenesulfinic acid with methyl iodide to form 4-methylsulfinylbenzene. This intermediate is then reacted with piperidine to produce the desired product, which is subsequently converted to its hydrochloride salt. The synthetic route is scalable and can be readily adapted for large-scale production.

The potential applications of 4-[4-(Methylsulfonyl)phenoxy]piperidine hydrochloride extend beyond neurological disorders and pain management. Ongoing research is exploring its efficacy in treating other conditions such as anxiety disorders and depression. Preliminary findings suggest that it may modulate serotonin and dopamine levels in the brain, which are implicated in mood regulation.

In conclusion, 4-[4-(Methylsulfonyl)phenoxy]piperidine hydrochloride (CAS No. 333987-88-5) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. As research continues to uncover new insights into its mechanisms of action and clinical efficacy, this compound is likely to play an increasingly important role in the treatment of neurological and other disorders.